Cas no 1124-13-6 (trans-1,2-cyclobutanedicarboxylic acid)

Technical Introduction: trans-1,2-Cyclobutanedicarboxylic Acid trans-1,2-Cyclobutanedicarboxylic acid is a cyclic dicarboxylic acid featuring a rigid cyclobutane backbone with carboxyl groups in the trans configuration. This structural arrangement imparts unique steric and electronic properties, making it valuable as a building block in organic synthesis and pharmaceutical intermediates. Its strained ring system enhances reactivity in ring-opening and functionalization reactions. The trans configuration offers distinct stereochemical advantages for chiral synthesis and coordination chemistry. The compound is also studied for its potential in polymer chemistry due to its ability to influence material properties. High purity grades ensure consistency in research and industrial applications.
trans-1,2-cyclobutanedicarboxylic acid structure
1124-13-6 structure
Product Name:trans-1,2-cyclobutanedicarboxylic acid
CAS No:1124-13-6
MF:C6H8O4
MW:144.125322341919
MDL:MFCD00068260
CID:139795
PubChem ID:57648319
Update Time:2025-06-07

trans-1,2-cyclobutanedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-Cyclobutane-1,2-dicarboxylic acid
    • (1R,2R)(1S,2S)-Cyclobutane-1,2-dicarboxylic acid
    • 1,2-Cyclobutanedicarboxylicacid, (1R,2R)-rel-
    • trans-1,2-Cyclobutanedicarboxylic Acid
    • TRANS-CYCLOBUTANE-1,2-DICARBOXYLIC ACID
    • trans-Cyclobutane-1,2-dicarboxylic acid (racemic)
    • (e)-2-cyclobutanedicarboxylicacid
    • 1,2-Cyclobutanedicarboxylic acid,(E)
    • cis-1,2-cyclobutanedicarboxylic acid
    • cis-Cyclobutan-1,2-dicarbonsaeure
    • cis-cyclobutan-1,2-dicarboxylic acid
    • cis-Cyclobutan-dicarbonsaeure-(1.2)
    • cis-cyclobutane-1,2-dicarboxylic acid
    • RARECHEM AL BO 2332
    • usafst-3
    • NSC 527264
    • SUSAGCZZQKACKE-QWWZWVQMSA-N
    • 1,2-Cyclobutanedicarboxylic acid, trans-
    • 1,2-Cyclobutanedicarboxylic acid, (1R,2S)-rel-
    • FCH835470
    • (E)-1,2-Cyclobutanedicarboxylic acid
    • SB11036
    • FCH3594289
    • CM14386
    • 1,2-trans-cyclobutan
    • DTXSID301031207
    • Z2306736599
    • rac-(1R,2R)-cyclobutane-1,2-dicarboxylic acid
    • AMY35638
    • A1-44733
    • 1,2-CYCLOBUTANEDICARBOXYLIC ACID, (E)-
    • TRANS-CYCLOBUTANE-1,2-DICARBOXYLICACID
    • 17224-72-5
    • J-002768
    • EN300-7239144
    • SCHEMBL352246
    • CS-W016393
    • BP-21457
    • trans-Cyclobutane-1,2-dicarboxylic acid, >=97.0% (T)
    • P10059
    • 1,2-Cyclobutanedicarboxylic acid, (1R,2R)-rel-
    • 1124-13-6
    • DS-17141
    • AB-131/40227215
    • AKOS006283214
    • MFCD00068260
    • DB-433735
    • trans-1,2-cyclobutanedicarboxylic acid
    • MDL: MFCD00068260
    • Inchi: 1S/C6H8O4/c7-5(8)3-1-2-4(3)6(9)10/h3-4H,1-2H2,(H,7,8)(H,9,10)/t3-,4-/m1/s1
    • InChI Key: SUSAGCZZQKACKE-QWWZWVQMSA-N
    • SMILES: OC([C@@H]1CC[C@H]1C(=O)O)=O

Computed Properties

  • Exact Mass: 144.04200
  • Monoisotopic Mass: 144.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • Surface Charge: 0
  • XLogP3: -0.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.509±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 131-131.5 ºC
  • Boiling Point: 397.8℃ at 760 mmHg
  • Flash Point: 194.4°C
  • Refractive Index: 1.4556 (589.3 nm 25 ºC)
  • Solubility: Dissolution (59 g/l) (25 º C),
  • PSA: 74.60000
  • LogP: 0.18180
  • Solubility: Not determined

trans-1,2-cyclobutanedicarboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-37/39
  • RTECS:GU1680000
  • Hazardous Material Identification: Xi

trans-1,2-cyclobutanedicarboxylic acid Customs Data

  • HS CODE:2917209090
  • Customs Data:

    China Customs Code:

    2917209090

    Overview:

    HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

trans-1,2-cyclobutanedicarboxylic acid Pricemore >>

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